Cas no 540787-82-4 (Benzonitrile, 3-(4-oxobicyclo[3.1.0]hex-1-yl)- (9CI))

• Product Name: Benzonitrile, 3-(4-oxobicyclo[3.1.0]hex-1-yl)- (9CI)
• CAS No: 540787-82-4
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 939583
• PubChem ID: 45098883
• Update Time: 2025-04-19

Benzonitrile, 3-(4-oxobicyclo[3.1.0]hex-1-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(4-oxobicyclo[3.1.0]hex-1-yl)- (9CI)
• DB-325958
• Benzonitrile, 3-(4-oxobicyclo[3.1.0]hex-1-yl)-
• SCHEMBL14101938
• 540787-82-4
• 3-(4-Oxobicyclo[3.1.0]hex-1-yl)benzonitrile

• Inchi： 1S/C13H11NO/c14-8-9-2-1-3-10(6-9)13-5-4-12(15)11(13)7-13/h1-3,6,11H,4-5,7H2
• InChI Key： CNSIRYJADWIMDD-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C3C=CC=C(C#N)C=3)CC21

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9Ų